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Compound of Interest

Compound Name: RecQ helicase-IN-1

Cat. No.: B12379507

Ann Arbor, MI - For researchers and drug development professionals utilizing RecQ helicase-
IN-1, ensuring its proper disposal is a critical component of laboratory safety and regulatory
compliance. This guide provides essential, immediate safety information and a step-by-step
operational plan for the safe handling and disposal of this compound. Adherence to these
procedures is paramount to protect laboratory personnel and the environment.

RecQ helicase-IN-1, a potent inhibitor of the Werner syndrome RecQ DNA helicase enzyme, is
classified as a hazardous substance. According to its Safety Data Sheet (SDS), it is harmful if
swallowed, causes skin and eye irritation, and may cause respiratory irritation[1]. Therefore,
standard laboratory waste procedures are insufficient and improper disposal can pose a
significant risk.

Summary of Safety and Handling Information

A comprehensive understanding of the compound's properties is the first step towards safe
handling and disposal. The following table summarizes key quantitative data for RecQ
helicase-IN-1.
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Property Data Source
CAS Number 2869954-34-5 [1][2]
Molecular Formula C31H31CIFsN9Os [3]
Molecular Weight 702.1 g/mol [3]
Solubility in DMSO 0.1 - 1 mg/mL (Slightly soluble)  [3]
Storage Temperature -20°C [2]
Stability > 4 years at -20°C [2]

Step-by-Step Disposal Protocol

The cardinal rule for the disposal of RecQ helicase-IN-1 is to adhere to all local, state, and

federal regulations[4][5]. Do not dispose of this chemical with household garbage or allow it to

enter the sewage system][6].
Experimental Protocol for Disposal:

» Waste Identification and Segregation:

o Designate a specific, clearly labeled, and sealed container for all RecQ helicase-IN-1

waste. This includes unused product, contaminated labware (e.g., pipette tips, vials), and

personal protective equipment (PPE).

o The container should be made of a material compatible with the solvents used to handle

the compound (e.g., DMSO).

e Decontamination of Labware:

o For non-disposable labware, a thorough decontamination process is necessary. While

specific degradation studies for RecQ helicase-IN-1 are not publicly available, a common

practice for similar compounds is to rinse the contaminated surfaces multiple times with a

suitable solvent in which the compound is soluble, such as DMSO.

o Collect all solvent rinses as hazardous waste.
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o Following the solvent rinse, wash the labware with an appropriate laboratory detergent
and water.

o Packaging for Disposal:
o Ensure the waste container is securely sealed to prevent any leakage.

o Label the container clearly with the name of the chemical ("RecQ helicase-IN-1"), the
CAS number (2869954-34-5), and the appropriate hazard symbols (e.g., harmful, irritant).

e Engage a Licensed Waste Disposal Service:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal company to arrange for the pickup and disposal of the hazardous
waste.

o Provide the waste disposal service with the Safety Data Sheet for RecQ helicase-IN-1 to
ensure they have all the necessary information for safe handling and transport.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of RecQ helicase-
IN-1.

Click to download full resolution via product page
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Caption: Logical workflow for the proper disposal of RecQ helicase-IN-1.

By implementing these procedures, laboratories can ensure the safe and compliant disposal of
RecQ helicase-IN-1, fostering a secure research environment and upholding their commitment
to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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